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Compound of Interest

Compound Name: HS79

Cat. No.: B1243084 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Topic: Inquiry Regarding the Molecular Identity of "HS79"

This document addresses a request for an in-depth technical guide on a molecule designated

as "HS79," intended for a scientific audience. The request specified the inclusion of its

molecular weight, chemical formula, associated signaling pathways, and detailed experimental

protocols.

Following a comprehensive search for a molecule labeled "HS79" in chemical and biological

databases, it has been determined that this identifier does not correspond to a known chemical

compound. The search results consistently identify "HS-79" as a commercial product,

specifically an ultra-lightweight, flexible, smooth-bore Polytetrafluoroethylene (PTFE) hose.[1]

[2][3][4][5][6] This product is designed for high-performance fluid transfer in applications such

as motorsports.[1][2][4][5]

The composition of the HS-79 hose includes a PTFE inner liner, a silicone outer liner, a high-

tensile stainless steel reinforcing braid, and an outer braid of aramid fiber.[1][3] While the

materials themselves have well-defined chemical properties, "HS79" is the designation for the

final product assembly and not for a specific molecule.

Given that "HS79" does not appear to be a molecule, it is not possible to provide the requested

scientific and technical data, including:

Molecular Weight and Chemical Formula
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Signaling Pathways

Experimental Protocols

Therefore, the creation of a technical guide or whitepaper as originally requested cannot be

fulfilled. It is possible that "HS79" may be an internal laboratory designation, a typographical

error, or an identifier not yet in the public domain. For the purposes of fulfilling this request, a

more specific and recognized chemical name or identifier (such as a CAS number, IUPAC

name, or a reference to a publication where it is described) is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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